Cas no 4956-56-3 (4-Aminocatechol Hydrochloride)

• Product Name: 4-Aminocatechol Hydrochloride
• CAS No: 4956-56-3
• Molecular Formula: C₆H₇NO₂^.HCl
• Molecular Weight: 161.58622
• CID: 334638
• PubChem ID: 12772506

4-Aminocatechol Hydrochloride Properties

Names and Identifiers

• 1,2-Benzenediol,4-amino-, hydrochloride (1:1)
• 4-Amino-1,2-Benzenediol HCl Salt
• 4-aminobenzene-1,2-diol
• 4-aminobenzene-1,2-diol,hydrochloride
• 4956-56-3
• CS-0312141
• 4-Aminobenzene-1,2-diol--hydrogen chloride (1/1)
• 3,4-Dihydroxyaniline hydrochloride
• 4-aminobenzene-1,2-diol;hydrochloride
• DTXSID90509491
• 4-Aminocatechol Hydrochloride
• 4-AMINOBENZENE-1,2-DIOL HYDROCHLORIDE
• NSC33028
• MFCD18378250
• NSC-33028
• EN300-1699476
• SCHEMBL11546195
• 4-AMINOBENZENE-1,2-DIOLHYDROCHLORIDE

• InChIKey： YQFMRTSLAZDOTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO2.ClH/c7-4-1-2-5(8)6(9)3-4;/h1-3,8-9H,7H2;1H
• SMILES： C1=CC(=C(C=C1N)O)O.Cl

Computed Properties

• Exact Mass: 161.024
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.024
• Heavy Atom Count: 10
• Complexity: 97.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Boiling Point: 351.9°Cat760mmHg
• Flash Point: 166.6°C
• Density: 1.412

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols